Cas no 84060-80-0 ((z,z)-3-hexenyl 2-methyl-2-butenoate)

• Product Name: (z,z)-3-hexenyl 2-methyl-2-butenoate
• CAS No: 84060-80-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 888868
• PubChem ID: 16220109
• Update Time: 2025-04-19

(z,z)-3-hexenyl 2-methyl-2-butenoate Chemical and Physical Properties

Names and Identifiers

• (z,z)-3-hexenyl 2-methyl-2-butenoate
• 2-Butenoic acid, 2-methyl-, (3Z)-3-hexen-1-yl ester, (2Z)-
• (z)-3-hexen-1-yl angelate
• DTXSID501264008
• 84060-80-0
• EINECS 281-904-4
• 2-Butenoic acid, 2-methyl-, 3-hexenyl ester, (Z,Z)-
• Tiglic Acid cis-3-Hexen-1-yl Ester
• 2-Butenoic acid, 2-methyl-, (3Z)-3-hexenyl ester, (2Z)-
• 67883-79-8
• (Z)-(Z)-Hex-3-en-1-yl 2-methylbut-2-enoate
• (Z)-3-Hexenyl Angelate
• cis-3-Hexenyl angelate
• Q67866067
• AKOS015840264
• SCHEMBL872853
• (3Z)-3-Hexen-1-yl (2Z)-2-methyl-2-butenoate
• [(Z)-hex-3-enyl] (Z)-2-methylbut-2-enoate

• Inchi： 1S/C11H18O2/c1-4-6-7-8-9-13-11(12)10(3)5-2/h5-7H,4,8-9H2,1-3H3/b7-6-,10-5-
• InChI Key： JNWQKXUWZWKUAY-BHHIIOOYSA-N
• SMILES： O(C(/C(=C\C)/C)=O)CC/C=C\CC

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters